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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the functionalization of the near-
infrared (NIR) fluorescent dye IR-806 for targeted molecular imaging. Detailed protocols for
conjugation to antibodies and peptides are provided, along with data on the characterization
and application of these probes in preclinical models.

Introduction to IR-806

IR-806 is a heptamethine cyanine dye that exhibits strong absorption and fluorescence in the
near-infrared spectrum, typically with an absorption maximum around 806 nm.[1][2] This
spectral window is advantageous for in vivo imaging due to reduced light scattering and
absorption by biological tissues, leading to deeper tissue penetration and higher signal-to-
background ratios.[3] The inherent chemical structure of IR-806 allows for straightforward
functionalization, making it a versatile tool for developing targeted imaging agents.

Functionalization Strategies for Targeted Imaging
Probes
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The development of targeted molecular imaging probes involves the covalent attachment of a
targeting ligand to the imaging agent, in this case, IR-806. The choice of targeting ligand
dictates the biological target of the probe. Common targeting moieties include antibodies,
antibody fragments, peptides, and small molecules that recognize specific cell surface
receptors or other disease-associated markers.

A widely used method for conjugating IR-806 to proteins and peptides is through the use of an
N-hydroxysuccinimide (NHS) ester derivative of the dye.[4] The NHS ester reacts with primary
amines (e.g., the side chain of lysine residues or the N-terminus of a peptide) to form a stable
amide bond.

Application Note 1: Functionalization of IR-806 with
an RGD Peptide for Integrin av33 Targeting

Target: Integrin avB3 is a cell surface receptor that is overexpressed on various tumor cells and
activated endothelial cells during angiogenesis.[2][5] The tripeptide motif Arginine-Glycine-
Aspartic acid (RGD) is a well-established ligand for integrin av3.[1][2]

Probe: IR-806-c(RGDyK)

Quantitative Data Summary

Parameter Value Reference

Binding Affinity (IC50) of

~20 nM 6] (Analogous system
¢(RGDYK) [6] ( g ystem)

In Vivo Tumor-to-Background
Ratio (TBR) of Cy7- 4.35 £ 0.26 (4h post-injection) [7]
E{E[c(RGDyK)]2}2 (Tetramer)

In Vivo Tumor-to-Background

) 4.26 £ 0.08 (1h post-injection) [8]
Ratio (TBR) of QD800-RGD

Note: Data for directly analogous IR-806-RGD conjugates is limited. The provided data from
similar NIR dye-RGD conjugates serves as a reference for expected performance.

Experimental Protocols
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Protocol 1: Conjugation of IR-806 NHS Ester to c¢(RGDyK) Peptide

This protocol describes the conjugation of an NHS-ester functionalized IR-806 to the lysine

residue of the cyclic peptide c(RGDyK).

Materials:

IR-806 NHS ester

c(RGDyK) peptide

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
0.1 M Sodium Bicarbonate buffer (pH 8.3)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate Buffered Saline (PBS)

Procedure:

Prepare IR-806 NHS Ester Solution: Dissolve IR-806 NHS ester in anhydrous DMF or
DMSO to a concentration of 10 mg/mL.

Prepare Peptide Solution: Dissolve c(RGDyK) peptide in 0.1 M sodium bicarbonate buffer
(pH 8.3) to a concentration of 1-5 mg/mL.

Conjugation Reaction: Add a 5-10 molar excess of the IR-806 NHS ester solution to the
peptide solution.

Incubation: Gently mix the reaction mixture and incubate for 1-2 hours at room temperature,
protected from light.

Purification: Purify the IR-806-c(RGDyK) conjugate from unreacted dye and peptide using a
pre-equilibrated size-exclusion chromatography column with PBS as the eluent.

Characterization:
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o Confirm conjugation and purity using HPLC.

o Determine the degree of labeling (DOL) by measuring the absorbance at 280 nm (for the
peptide) and ~806 nm (for IR-806).

o Verify the mass of the conjugate using mass spectrometry (MALDI-TOF or ESI-MS).[9][10]

Protocol 2: In Vitro Binding Affinity Assay

This protocol outlines a competitive binding assay to determine the binding affinity of the IR-
806-c(RGDyK) conjugate to integrin av33-expressing cells.

Materials:

* Integrin avp3-positive cells (e.g., UB7MG human glioblastoma cells)

 Integrin avp3-negative cells (as a control)

e IR-806-c(RGDyK) conjugate

e Known competitive ligand for integrin avp3 (e.g., unlabeled c(RGDyK))

e Cell culture medium and supplements

e Binding buffer (e.g., Tris-buffered saline with 1 mM MnClI2)

o Fluorescence plate reader or flow cytometer

Procedure:

o Cell Seeding: Seed integrin avp3-positive and negative cells in a 96-well plate and allow
them to adhere overnight.

o Competition Assay:

o Add increasing concentrations of the unlabeled competitor (c(RGDyK)) to the wells.

o Add a fixed, low concentration of the IR-806-c(RGDyK) conjugate to all wells.
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 Incubation: Incubate the plate at 4°C for 2-4 hours to allow binding to reach equilibrium.

e Washing: Gently wash the cells with cold binding buffer to remove unbound probe.

o Fluorescence Measurement: Measure the fluorescence intensity in each well using a plate
reader.

o Data Analysis: Plot the fluorescence intensity as a function of the competitor concentration
and fit the data to a one-site competition model to determine the IC50 value. The Ki can then
be calculated using the Cheng-Prusoff equation.

Protocol 3: In Vivo Molecular Imaging in a Murine Xenograft Model

This protocol describes the use of IR-806-c(RGDyK) for in vivo imaging of tumors that
overexpress integrin av33.

Materials:

Immunocompromised mice (e.g., nude mice)

Integrin avf33-positive tumor cells (e.g., US7MG)

IR-806-c(RGDyK) conjugate in sterile PBS

In vivo fluorescence imaging system

Anesthesia (e.g., isoflurane)

Procedure:

e Tumor Inoculation: Subcutaneously inoculate mice with integrin av33-positive tumor cells.
Allow tumors to grow to a suitable size (e.g., 100-200 mma3).

e Probe Administration: Intravenously inject the IR-806-c(RGDyK) conjugate (typically 1-10
nmol per mouse) via the tail vein.

e Fluorescence Imaging: At various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours),
anesthetize the mice and acquire whole-body fluorescence images using an in vivo imaging
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system with appropriate excitation and emission filters for IR-806.[11][12]

e Image Analysis:

o Draw regions of interest (ROIs) over the tumor and a contralateral, non-tumor-bearing
area (e.g., muscle) to quantify the fluorescence signal.

o Calculate the tumor-to-background ratio (TBR) at each time point.
Biodistribution (Optional): At the final time point, euthanize the mice and excise the tumor

and major organs for ex vivo fluorescence imaging to confirm the in vivo findings and
determine the biodistribution of the probe.

Signaling Pathway and Workflow Diagrams
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Caption: Integrin avp3 signaling pathway initiated by IR-806-RGD binding.
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Caption: Experimental workflow for IR-806-RGD probe development and evaluation.

Application Note 2: Functionalization of IR-806 with
Cetuximab for EGFR Targeting

Target: The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine
kinase that is frequently overexpressed in a variety of solid tumors, including colorectal, head
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and neck, and non-small cell lung cancers.[13][14] Cetuximab is a monoclonal antibody that
specifically targets the extracellular domain of EGFR.[14][15]

Probe: IR-806-Cetuximab

Quantitative Data Summary

Parameter Value Reference

Binding Affinity (Kd) of

) 0.1-0.2 nM [16]

Cetuximab
Degree of Labeling (DOL) for

) 2.128 [17] (Analogous system)
IRDye800CW-Cetuximab
In Vivo Tumor Uptake of 125I-

o 13.7 + 3.3 %ID/g (4h post-
mAb 806 (similar EGFR S [9]
] injection)

antibody)
In Vivo Tumor-to-Background
Ratio of Cetuximab- ~3.5 (48h post-injection) [17] (Analogous system)

IRDye800CW

Note: Specific quantitative data for IR-806-Cetuximab is not readily available. The provided
data for analogous systems can be used as a benchmark.

Experimental Protocols

Protocol 4: Conjugation of IR-806 NHS Ester to Cetuximab

This protocol details the labeling of Cetuximab with IR-806 NHS ester.
Materials:

¢ Cetuximab antibody

e |IR-806 NHS ester

e Anhydrous Dimethyl Sulfoxide (DMSO)
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e 1 M Sodium Bicarbonate buffer (pH 8.5)

e Phosphate Buffered Saline (PBS), pH 7.4

e Spin desalting columns or dialysis cassette (10 kDa MWCO)
Procedure:

» Prepare Cetuximab: If necessary, buffer exchange Cetuximab into 1 M sodium bicarbonate
buffer (pH 8.5) to a concentration of 2-5 mg/mL.

» Prepare IR-806 NHS Ester: Dissolve IR-806 NHS ester in DMSO to a concentration of 10
mg/mL immediately before use.

e Conjugation Reaction: Add a 5-15 molar excess of the dissolved IR-806 NHS ester to the
Cetuximab solution.

 Incubation: Gently mix and incubate the reaction for 2 hours at room temperature in the dark.

 Purification: Remove unconjugated dye by passing the reaction mixture through a spin
desalting column pre-equilibrated with PBS or by dialysis against PBS.[3][18]

e Characterization:

o Determine the protein concentration and degree of labeling (DOL) by measuring the
absorbance at 280 nm and ~806 nm.

o Assess the purity and aggregation of the conjugate using SDS-PAGE and size-exclusion
chromatography.

o Confirm the integrity of the conjugate by mass spectrometry.[8][19]
Protocol 5: In Vitro Immunoreactivity Assay

This protocol is to ensure that the conjugation process has not compromised the binding of
Cetuximab to EGFR.

Materials:
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EGFR-positive cells (e.g., A431 human epidermoid carcinoma cells)

EGFR-negative cells

IR-806-Cetuximab conjugate

Unlabeled Cetuximab

Flow cytometer or fluorescence microscope

Procedure:

Cell Preparation: Harvest and wash EGFR-positive and negative cells.

Binding: Incubate the cells with a saturating concentration of IR-806-Cetuximab for 1 hour on
ice. For competition, pre-incubate cells with an excess of unlabeled Cetuximab before
adding the labeled antibody.

Washing: Wash the cells with cold PBS to remove unbound antibody.

Analysis: Analyze the cell-associated fluorescence using a flow cytometer or visualize under
a fluorescence microscope. A significant reduction in fluorescence in the presence of the
competitor indicates specific binding.

Protocol 6: In Vivo Molecular Imaging in an Orthotopic Head and Neck Cancer Model

This protocol describes the use of IR-806-Cetuximab for imaging EGFR-expressing tumors in

an orthotopic mouse model.

Materials:

Immunocompromised mice

EGFR-positive head and neck cancer cells (e.g., OSC-19)

IR-806-Cetuximab conjugate in sterile PBS

In vivo fluorescence imaging system
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» Surgical microscope (for orthotopic injection)
» Anesthesia

Procedure:

o Orthotopic Tumor Implantation: Surgically implant EGFR-positive cancer cells into the tongue
or buccal mucosa of anesthetized mice.

e Tumor Growth: Allow the tumors to establish and grow for 1-2 weeks.

e Probe Administration: Intravenously inject the IR-806-Cetuximab conjugate (typically 1-5
mg/kg).

o Longitudinal Imaging: Acquire fluorescence images at multiple time points (e.g., 24, 48, 72,
and 96 hours) post-injection to monitor probe accumulation and clearance.

» Image-Guided Surgery (Optional): At a time point with optimal tumor-to-background contrast,
perform fluorescence-guided surgery to resect the tumor, using the NIR signal to define

tumor margins.

 Biodistribution: Following the final imaging session, perform ex vivo analysis of the tumor
and major organs to confirm probe distribution.

Signaling Pathway and Workflow Diagrams

Qoo
|R-806-Cetuximab Blocks 1 Cell Membrane | Activates
; :
I
: ' GrR : Leads to Receptor
i |
Bind:

PI3K/Akt Pathway

N
Cell Proliferation
& Survival

Dimerization Autophosphorylation

Activates

RAS-RAF-MEK-ERK
Pathway

EGF

Click to download full resolution via product page

Caption: EGFR signaling pathway and the inhibitory action of IR-806-Cetuximab.
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Caption: Workflow for the development and evaluation of IR-806-Cetuximab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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